rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine dihydrochloride, trans
Overview
Description
Rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine dihydrochloride, trans is a useful research compound. Its molecular formula is C7H13Cl2N3 and its molecular weight is 210.1. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine dihydrochloride, trans involves the reaction of a cyclopropane compound with an imidazole derivative in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "Cyclopropane compound", "Imidazole derivative", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "The cyclopropane compound is reacted with the imidazole derivative in the presence of a reducing agent to form the desired product.", "The reaction mixture is then treated with hydrochloric acid to form the dihydrochloride salt of the product." ] } | |
CAS RN |
2307731-69-5 |
Product Name |
rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropan-1-amine dihydrochloride, trans |
Molecular Formula |
C7H13Cl2N3 |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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